Cas no 2228115-57-7 (3-Amino-1-(2,3-dihydro-1,4-benzodioxin-2-yl)propan-1-ol)

• Product Name: 3-Amino-1-(2,3-dihydro-1,4-benzodioxin-2-yl)propan-1-ol
• CAS No: 2228115-57-7
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 5784997
• PubChem ID: 165759969
• Update Time: 2025-11-02

3-Amino-1-(2,3-dihydro-1,4-benzodioxin-2-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1783988
• 2228115-57-7
• 3-amino-1-(2,3-dihydro-1,4-benzodioxin-2-yl)propan-1-ol
• 3-Amino-1-(2,3-dihydro-1,4-benzodioxin-2-yl)propan-1-ol

• Inchi： 1S/C11H15NO3/c12-6-5-8(13)11-7-14-9-3-1-2-4-10(9)15-11/h1-4,8,11,13H,5-7,12H2
• InChI Key： JXSGPABEEQAXDF-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2OCC1C(CCN)O

Computed Properties

• Exact Mass: 209.10519334g/mol
• Monoisotopic Mass: 209.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 64.7Ų

Additional information on 3-Amino-1-(2,3-dihydro-1,4-benzodioxin-2-yl)propan-1-ol

Comprehensive Guide to 3-Amino-1-(2,3-dihydro-1,4-benzodioxin-2-yl)propan-1-ol (CAS No. 2228115-57-7): Properties, Applications, and Market Insights

3-Amino-1-(2,3-dihydro-1,4-benzodioxin-2-yl)propan-1-ol (CAS No. 2228115-57-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound belongs to the benzodioxin family, which is known for its presence in various bioactive molecules. Researchers and industry professionals are increasingly interested in this compound for its potential role in drug discovery and development.

The molecular structure of 3-Amino-1-(2,3-dihydro-1,4-benzodioxin-2-yl)propan-1-ol combines a benzodioxin core with an amino alcohol functional group, making it a versatile intermediate in organic synthesis. Its CAS number, 2228115-57-7, serves as a unique identifier in chemical databases and regulatory documentation. Recent studies have explored its potential as a building block for novel therapeutic agents, particularly in the development of central nervous system (CNS) drugs and cardiovascular medications.

One of the most frequently asked questions about 3-Amino-1-(2,3-dihydro-1,4-benzodioxin-2-yl)propan-1-ol concerns its solubility and stability under various conditions. Laboratory tests indicate that this compound exhibits good solubility in polar organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), while being less soluble in non-polar solvents. This property makes it particularly useful for pharmaceutical formulations where solvent compatibility is crucial.

In the context of current research trends, 3-Amino-1-(2,3-dihydro-1,4-benzodioxin-2-yl)propan-1-ol has been investigated for its potential in addressing neurological disorders, a hot topic in medical research. The benzodioxin moiety present in this compound is structurally similar to several known pharmacophores that interact with neurotransmitter systems. This similarity has led to increased interest from pharmaceutical companies looking to develop new treatments for conditions like Parkinson's disease and depression.

The synthesis of 3-Amino-1-(2,3-dihydro-1,4-benzodioxin-2-yl)propan-1-ol typically involves multi-step organic reactions, with researchers constantly optimizing the process for better yields and purity. Recent advancements in green chemistry have also influenced the production methods, with a focus on reducing environmental impact while maintaining cost-effectiveness. These developments are particularly relevant given the growing emphasis on sustainable practices in the chemical industry.

From a commercial perspective, the demand for 3-Amino-1-(2,3-dihydro-1,4-benzodioxin-2-yl)propan-1-ol has shown steady growth, particularly in the pharmaceutical and research sectors. Market analysis indicates that the compound is primarily used by contract research organizations (CROs) and academic laboratories engaged in medicinal chemistry projects. The price and availability of this specialty chemical can vary depending on purity requirements and order quantities.

Quality control is a critical aspect when working with 3-Amino-1-(2,3-dihydro-1,4-benzodioxin-2-yl)propan-1-ol. Standard analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are employed to verify the identity and purity of the compound. These quality assurance measures are essential for research reproducibility and for meeting regulatory requirements in pharmaceutical applications.

Storage and handling recommendations for 3-Amino-1-(2,3-dihydro-1,4-benzodioxin-2-yl)propan-1-ol typically suggest keeping the compound in a cool, dry environment, protected from light and moisture. Proper storage conditions help maintain the stability of the amino alcohol functional group, which is crucial for preserving the compound's reactivity and shelf life.

Future research directions for 3-Amino-1-(2,3-dihydro-1,4-benzodioxin-2-yl)propan-1-ol may include exploring its potential as a chiral building block in asymmetric synthesis, given the presence of stereocenters in its structure. Additionally, computational chemistry approaches are being employed to predict its interactions with biological targets, which could accelerate drug discovery efforts.

For researchers considering working with 3-Amino-1-(2,3-dihydro-1,4-benzodioxin-2-yl)propan-1-ol, it's important to consult the latest safety data sheets and literature references. While the compound doesn't fall under hazardous classifications, standard laboratory precautions should always be followed when handling any chemical substance.

The intellectual property landscape surrounding 3-Amino-1-(2,3-dihydro-1,4-benzodioxin-2-yl)propan-1-ol includes several patents covering its synthesis methods and potential pharmaceutical applications. Companies and researchers interested in commercial applications should conduct thorough patent searches to ensure freedom to operate.

In conclusion, 3-Amino-1-(2,3-dihydro-1,4-benzodioxin-2-yl)propan-1-ol (CAS No. 2228115-57-7) represents an interesting case study in the intersection of medicinal chemistry and organic synthesis. Its unique structural features and potential applications continue to make it a valuable compound for pharmaceutical research and development. As scientific understanding of neurological disorders grows, and as synthetic methods become more sophisticated, the importance of this compound in drug discovery pipelines may increase significantly.